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Compound Name: 101
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Professionals

These application notes provide detailed information and protocols for the use of 1Q-1, a
selective modulator of the Wnt/B-catenin signaling pathway, in in vitro cell culture applications.

Product Information

e« Name: 1Q-1

Synonyms: 1Q1, ST50223451, MLS000559249

CAS Number: 331001-62-8[1][2]

Molecular Formula: C21H22N402[1][2]

Molecular Weight: 362.42 g/mol [3]

Appearance: Crystalline solid, yellow to orange powder[2][3]
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e Purity: 295% to 299% depending on the supplier[3]

Mechanism of Action

IQ-1 is a cell-permeable compound that acts as a sustainer of Wnt/3-catenin/CBP signaling.[4]
It selectively inhibits p300-dependent (3-catenin signaling by binding to the PR72/130 subunit of
protein phosphatase 2A (PP2A).[1][4] This binding event leads to a decrease in the
phosphorylation of the 3-catenin coactivator p300, which in turn reduces the affinity of p300 for
B-catenin.[1][5] Consequently, 1Q-1 inhibits the -catenin/p300 interaction while promoting 3-
catenin/CBP (CREB-binding protein)-mediated transcription.[1][4] This modulation of the Wnt
signaling pathway is crucial for its role in maintaining pluripotency in embryonic stem cells.[1][2]

[51[6]

Quantitative Data Summary

The following tables provide a summary of the solubility and typical working concentrations of
IQ-1 for in vitro cell culture experiments.

Table 1: 1Q-1 Solubility

Solvent Solubility Source
DMSO > 33 mg/mL (91.05 mM) [4]
DMSO Soluble to 100 mM

DMSO 25 mg/mL [6]
DMSO 10 mg/mL, clear [3]
DMSO 68 mg/mL (187.62 mM) [7]
Ethanol Soluble to 20 mM

Ethanol 10 mg/mL [6]
Ethanol 7 mg/mL (19.31 mM) [7]
DMF 30 mg/mL [6]
Water Insoluble [7]
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Table 2: 1Q-1 Working Concentrations in Cell Culture

L. Working
Application Cell Type . Source
Concentration

Maintenance of Mouse Embryonic

. : 1.10, 3.48, 11.04 uM [4]
undifferentiated state Stem Cells (ESCs)

Maintenance of )

lurinot (with Mouse Embryonic 4 ygimL (~11 uM) 6]
uripotency (wi mL (~

PP Y Stem Cells (ESCs) Hd H

Wnt3a)

Modulation of Wnt
] ] P19 cells 10 uMm [4]
signaling

Experimental Protocols
Protocol 1: Preparation of 1Q-1 Stock Solution

This protocol describes the preparation of a concentrated stock solution of 1Q-1, which can be
further diluted to the desired working concentration in cell culture medium.

Materials:

Q-1 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips
Procedure:
o Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood.

¢ Weighing 1Q-1: Carefully weigh the desired amount of Q-1 powder.
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 Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the I1Q-1 powder to
achieve a high-concentration stock solution (e.g., 10 mM or 20 mM). It is recommended to
use newly opened, anhydrous DMSO as it is hygroscopic, which can affect solubility.[4]

o Ensuring Complete Dissolution: Gently vortex or sonicate the solution until the 1Q-1 is
completely dissolved. The solution should be clear.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[4]

o Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2][4] Stored properly, the
stock solution is stable for at least one year at -20°C and two years at -80°C.[4]

Protocol 2: General Protocol for Treating Cells with 1Q-1

This protocol provides a general workflow for treating adherent cells with 1Q-1.

Materials:

Adherent cells cultured in appropriate vessels (e.g., 96-well plates, 6-well plates)

Complete cell culture medium

IQ-1 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS), sterile

Incubator (37°C, 5% CO2)
Procedure:

o Cell Seeding: Seed cells at the desired density in culture vessels and allow them to adhere
and grow overnight in a 37°C, 5% COz incubator.

o Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 1Q-1
stock solution. Prepare the final working concentration of 1Q-1 by diluting the stock solution
directly into fresh, pre-warmed complete cell culture medium.
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o Note: The final concentration of DMSO in the culture medium should be kept low (typically
< 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same
concentration of DMSO) should always be included in the experiment.

e Cell Treatment: Remove the old medium from the cells and wash once with sterile PBS
(optional). Add the freshly prepared medium containing the desired concentration of 1Q-1 (or
vehicle control) to the cells.

 Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 24, 48,
or 72 hours), depending on the specific experimental endpoint.

» Downstream Analysis: Following incubation, the cells can be harvested and processed for
various downstream analyses, such as cell viability assays (e.g., MTT, CellTiter-Glo), gene
expression analysis (e.g., gRT-PCR), or protein analysis (e.g., Western blotting).
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Caption: Experimental workflow for using IQ-1 in in vitro cell culture.

Caption: 1Q-1 mechanism of action in the Wnt/3-catenin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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